Cas no 69833-11-0 (4,8-dimethoxynaphthalene-1-carbaldehyde)

4,8-dimethoxynaphthalene-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,8-Dimethoxy-1-naphthaldehyde
- 4,8-Dimethoxy-naphthalene-1-carbaldehyde
- 1-Naphthalenecarboxaldehyde, 4,8-dimethoxy-
- 4,8-dimethoxy-[1]naphthaldehyde
- 4,8-dimethoxy-1-naphthaldehyde(SALTDATA: FREE)
- 4,8-dimethoxy-1-naphthalenecarboxaldehyde
- 4,8-dimethoxynaphthalenecarbaldehyde
- AC1LD50Q
- Ambcb5522241
- CBMicro_000054
- CTK1H5279
- 4,8-dimethoxynaphthalene-1-carbaldehyde
- DTXSID40346439
- AKOS000302583
- CS-0046984
- BB 0254837
- 4,8-Dimethoxy-1-naphthaldehyde #
- 4,8-Dimethoxy-naphthalene-1-carbaldehyde, AldrichCPR
- SCHEMBL5100895
- SMSF0005933
- BIM-0000131.P001
- MFCD00967522
- QPWMJXDYPQFBAI-UHFFFAOYSA-N
- W15637
- 69833-11-0
- AS-65875
- CB01213
- SY122824
- STL503651
- ALBB-026308
-
- MDL: MFCD00967522
- Inchi: InChI=1S/C13H12O3/c1-15-11-7-6-9(8-14)13-10(11)4-3-5-12(13)16-2/h3-8H,1-2H3
- InChI Key: QPWMJXDYPQFBAI-UHFFFAOYSA-N
- SMILES: COC1=CC=CC2=C(OC)C=CC(C=O)=C12
Computed Properties
- Exact Mass: 216.07866
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
4,8-dimethoxynaphthalene-1-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117624-1g |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 98% | 1g |
¥519.00 | 2024-05-03 | |
abcr | AB294735-5 g |
4,8-Dimethoxy-1-naphthaldehyde, 95%; . |
69833-11-0 | 95% | 5 g |
€585.50 | 2023-07-20 | |
TRC | D654140-50mg |
4,8-dimethoxy-1-naphthaldehyde |
69833-11-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
Chemenu | CM244861-5g |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 95% | 5g |
$735 | 2021-08-04 | |
abcr | AB294735-250 mg |
4,8-Dimethoxy-1-naphthaldehyde, 95%; . |
69833-11-0 | 95% | 250 mg |
€128.10 | 2023-07-20 | |
ChemScence | CS-0046984-250mg |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 99.54% | 250mg |
$44.0 | 2022-04-26 | |
ChemScence | CS-0046984-5g |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 99.54% | 5g |
$361.0 | 2022-04-26 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YQ574-200mg |
4,8-dimethoxynaphthalene-1-carbaldehyde |
69833-11-0 | 95+% | 200mg |
263.0CNY | 2021-07-13 | |
eNovation Chemicals LLC | Y1189491-5g |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 95% | 5g |
$825 | 2024-07-20 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117624-5g |
4,8-Dimethoxy-1-naphthaldehyde |
69833-11-0 | 98% | 5g |
¥2169.00 | 2024-05-03 |
4,8-dimethoxynaphthalene-1-carbaldehyde Related Literature
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1. Synthesis and evaluation of photolabile sulfonamides as potential reagents for rapid photorelease of neuroactive aminesJohn E. T. Corrie,George Papageorgiou J. Chem. Soc. Perkin Trans. 1 1996 1583
Additional information on 4,8-dimethoxynaphthalene-1-carbaldehyde
4,8-Dimethoxynaphthalene-1-Carbaldehyde (CAS No. 69833-11-0): An Overview of Its Properties, Applications, and Recent Research
4,8-Dimethoxynaphthalene-1-carbaldehyde (CAS No. 69833-11-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a naphthalene core with methoxy substituents at the 4 and 8 positions and an aldehyde functional group at the 1 position. These structural elements contribute to its diverse chemical properties and potential applications.
The chemical formula of 4,8-dimethoxynaphthalene-1-carbaldehyde is C12H10O3. It is a yellow crystalline solid with a molecular weight of 202.20 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 75-77°C, making it suitable for various synthetic transformations and analytical techniques.
In the realm of organic synthesis, 4,8-dimethoxynaphthalene-1-carbaldehyde serves as a valuable building block for the preparation of complex molecules. Its reactivity at the aldehyde position allows for a wide range of functional group manipulations, including condensation reactions, reduction to alcohols, and oxidation to carboxylic acids. These transformations are crucial for the synthesis of natural products, pharmaceuticals, and advanced materials.
Recent research has highlighted the potential of 4,8-dimethoxynaphthalene-1-carbaldehyde in pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a scaffold for the development of novel anticancer agents. The researchers found that derivatives of 4,8-dimethoxynaphthalene-1-carbaldehyde exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The unique electronic properties of the naphthalene core and the methoxy substituents were found to enhance the biological activity and selectivity of these derivatives.
Beyond its pharmaceutical applications, 4,8-dimethoxynaphthalene-1-carbaldehyde has also shown promise in materials science. A study published in Advanced Materials (2023) investigated the use of this compound as a precursor for the synthesis of luminescent materials. The researchers demonstrated that by incorporating 4,8-dimethoxynaphthalene-1-carbaldehyde into polymer matrices or metal-organic frameworks (MOFs), they could create materials with enhanced photoluminescence properties. These materials have potential applications in optoelectronics, sensing technologies, and bioimaging.
The environmental impact of 4,8-dimethoxynaphthalene-1-carbaldehyde is another area of active research. A study published in Environmental Science & Technology (2022) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while 4,8-dimethoxynaphthalene-1-carbaldehyde is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This finding suggests that with proper handling and disposal practices, the environmental impact of this compound can be minimized.
In conclusion, 4,8-dimethoxynaphthalene-1-carbaldehyde (CAS No. 69833-11-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features make it an attractive building block for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.
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